Cas no 167158-70-5 (6-bromo-2-chloro-3,4-dihydroquinazolin-4-one)

6-bromo-2-chloro-3,4-dihydroquinazolin-4-one structure
167158-70-5 structure
Product Name:6-bromo-2-chloro-3,4-dihydroquinazolin-4-one
CAS No:167158-70-5
MF:C8H4BrClN2O
MW:259.487159729004
MDL:MFCD11101032
CID:821480
PubChem ID:135659313
Update Time:2025-09-19

6-bromo-2-chloro-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-2-chloroquinazolin-4(3H)-one
    • 2-Chloro-6-bromoquinazolin-4(3H)-one
    • 6-Bromo-2-chloro-4(3H)-quinazolinone
    • 6-bromo-2-chloro-1H-quinazolin-4-one
    • 6-Bromo-2-chloroquinazolin-4(3H)
    • 6-BROMO-2-CHLOROQUINAZOLIN-4(1H)-ONE
    • 6-bromo-2-chloro-3,4-dihydroquinazolin-4-one
    • MDL: MFCD11101032
    • Inchi: 1S/C8H4BrClN2O/c9-4-1-2-6-5(3-4)7(13)12-8(10)11-6/h1-3H,(H,11,12,13)
    • InChI Key: WZVAPPYRAGWFKW-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(NC(=N2)Cl)=O

Computed Properties

  • Exact Mass: 257.92000
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0

Experimental Properties

  • Density: 1.95
  • PSA: 45.75000
  • LogP: 2.33900

6-bromo-2-chloro-3,4-dihydroquinazolin-4-one Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-bromo-2-chloro-3,4-dihydroquinazolin-4-one Pricemore >>

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